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Compound of Interest

Compound Name: Theveside

Cat. No.: B1263606

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic data for Theviridoside,
an iridoid glucoside with cytotoxic properties found in plant species such as Cerbera odollam
and Thevetia peruviana. The information presented herein is intended to support research and
development activities related to this natural product.

Chemical Structure and Properties

e Chemical Name: Methyl (1S,4aR,7aR)-4a-hydroxy-7-(hydroxymethyl)-1-
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-ylloxy-5,7a-dihydro-1H-
cyclopentalc]pyran-4-carboxylate

e Molecular Formula: C17H24011
e Molecular Weight: 404.37 g/mol
e Synonyms: Theveridoside, Theveside methyl ester

Mass Spectrometry (MS) Data

High-resolution mass spectrometry has been used to confirm the molecular weight and
elemental composition of Theviridoside. The following data has been reported:
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Precursor lon Observed m/z
[M+H]* 405.1391
[M+Na]* 427.1211
[M+NHa]* 422.1657

Table 1: Mass Spectrometry Data for Theviridoside.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

Detailed 1H and 13C NMR spectroscopic data for Theviridoside, including chemical shifts (8),
multiplicities, and coupling constants (J), are essential for its unambiguous structural
confirmation. However, a complete and publicly available dataset in a structured tabular format
could not be located in the course of this review. Such data is typically found in the original
publication detailing the compound's isolation and structural elucidation.

Experimental Protocols

Detailed experimental protocols for the acquisition of the MS and NMR data for Theviridoside
are not readily available in the public domain. The following provides a general workflow for the
spectroscopic analysis of a natural product like Theviridoside.

General Workflow for Spectroscopic Analysis

» To cite this document: BenchChem. [Spectroscopic Data of Theviridoside: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1263606#spectroscopic-data-of-theviridoside-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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